![molecular formula C7H5N3O4S B6220363 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid CAS No. 2763755-71-9](/img/no-structure.png)
1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid
Overview
Description
1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid (PTDA) is a synthetic organic compound that is widely used in scientific research. It is a member of the thiadiazine family and has been studied for its chemical, biochemical, and physiological properties. PTDA is a versatile compound that has been used in a variety of applications, including drug synthesis, drug delivery, and drug screening. The aim of
Scientific Research Applications
1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid has been used in a variety of scientific research applications. It has been used in the synthesis of drugs, drug delivery, and drug screening. 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid has also been used in the synthesis of organic compounds, such as heterocyclic compounds, and in the synthesis of polymers. Additionally, 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid has been used in the study of enzyme kinetics and the study of the structure-activity relationships of drugs.
Mechanism of Action
The mechanism of action of 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid is not yet fully understood. However, it is known that 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid reacts with nucleophilic groups, such as amines and thiols, and can form covalent bonds with them. It is also known that 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid can form complexes with metal ions, such as zinc, copper, and iron, which can affect its activity. Additionally, 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid can form hydrogen bonds with other molecules, which can affect its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid are not yet fully understood. However, it is known that 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid can affect the activity of enzymes and can act as a substrate in enzyme-catalyzed reactions. Additionally, 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid can affect the activity of proteins and can act as an inhibitor of enzymes. It is also known that 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid can affect the activity of cells and can act as an agonist or antagonist of cell receptors.
Advantages and Limitations for Lab Experiments
1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid has several advantages for lab experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is a versatile compound and can be used in a variety of applications. However, 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid has several limitations for lab experiments. It is a relatively unstable compound and can be difficult to store. Additionally, it can be difficult to synthesize and can be toxic if not handled properly.
Future Directions
There are several potential future directions for the use of 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid. These include the development of new synthetic methods, the development of new drug delivery systems, the development of new drug screening methods, and the development of new enzyme inhibitors. Additionally, 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid could be used in the study of the structure-activity relationships of drugs, the study of enzyme kinetics, and the study of the biochemical and physiological effects of drugs. Finally, 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid could be used in the synthesis of organic compounds, such as heterocyclic compounds, and in the synthesis of polymers.
Synthesis Methods
1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid can be synthesized through a variety of methods. The most commonly used methods are the Knoevenagel condensation, the Biginelli reaction, and the Mannich reaction. The Knoevenagel condensation involves the reaction of an aldehyde and an amine in an acid-catalyzed environment to produce an imine. The Biginelli reaction involves the reaction of an aldehyde, an α-keto ester, and an ammonium salt to produce a pyrimidine. The Mannich reaction involves the reaction of an aldehyde, an amine, and a carbon acid to produce an aminomethylated product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid involves the reaction of 2-amino-5,6-dihydro-4H-1,3-thiazine with carbon disulfide to form 2-amino-5,6-dihydro-4H-1,3-thiazine-1,1-dioxide. This intermediate is then reacted with 2-chloroacetic acid to form the desired compound.", "Starting Materials": [ "2-amino-5,6-dihydro-4H-1,3-thiazine", "carbon disulfide", "2-chloroacetic acid" ], "Reaction": [ "Step 1: React 2-amino-5,6-dihydro-4H-1,3-thiazine with carbon disulfide in the presence of a base such as potassium hydroxide to form 2-amino-5,6-dihydro-4H-1,3-thiazine-1,1-dioxide.", "Step 2: React the intermediate from step 1 with 2-chloroacetic acid in the presence of a base such as sodium hydroxide to form 1,1-dioxo-4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-7-carboxylic acid." ] } | |
CAS RN |
2763755-71-9 |
Molecular Formula |
C7H5N3O4S |
Molecular Weight |
227.2 |
Purity |
95 |
Origin of Product |
United States |
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